Cas no 2229219-24-1 (2,2-difluoro-3-(3-methyloxetan-3-yl)propan-1-amine)

2,2-Difluoro-3-(3-methyloxetan-3-yl)propan-1-amine is a fluorinated amine compound featuring a methyl-substituted oxetane ring, which imparts unique steric and electronic properties. The presence of difluoromethyl groups enhances its metabolic stability and lipophilicity, making it a valuable intermediate in pharmaceutical and agrochemical applications. The oxetane moiety contributes to improved solubility and conformational rigidity, beneficial for drug design. This compound is particularly useful in the synthesis of bioactive molecules, where its structural motifs can modulate pharmacokinetic profiles. Its reactivity allows for further functionalization, enabling diverse derivatization pathways. Suitable for controlled environments, it requires handling under inert conditions due to its amine functionality.
2,2-difluoro-3-(3-methyloxetan-3-yl)propan-1-amine structure
2229219-24-1 structure
Product Name:2,2-difluoro-3-(3-methyloxetan-3-yl)propan-1-amine
CAS No:2229219-24-1
MF:C7H13F2NO
MW:165.181029081345
CID:6255161
PubChem ID:165721669
Update Time:2025-05-24

2,2-difluoro-3-(3-methyloxetan-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2,2-difluoro-3-(3-methyloxetan-3-yl)propan-1-amine
    • 2229219-24-1
    • EN300-1950138
    • Inchi: 1S/C7H13F2NO/c1-6(4-11-5-6)2-7(8,9)3-10/h2-5,10H2,1H3
    • InChI Key: ZHDDIGLPCUJLLO-UHFFFAOYSA-N
    • SMILES: FC(CN)(CC1(C)COC1)F

Computed Properties

  • Exact Mass: 165.09652036g/mol
  • Monoisotopic Mass: 165.09652036g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 35.2Ų

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Additional information on 2,2-difluoro-3-(3-methyloxetan-3-yl)propan-1-amine

Compound CAS No. 2229219-24-1: 2,2-Difluoro-3-(3-Methyloxetan-3-Yl)Propan-1-Amine

The compound CAS No. 2229219-24-1, also known as 2,2-difluoro-3-(3-methyloxetan-3-yl)propan-1-amine, is a specialized organic chemical with unique structural and functional properties. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. The molecule's structure, characterized by a difluorinated propane backbone and a substituted oxetane ring, contributes to its distinctive reactivity and stability.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery, particularly in enhancing pharmacokinetic properties such as bioavailability and metabolic stability. The presence of two fluorine atoms in the propane backbone of CAS No. 2229219-24-1 suggests that this compound may exhibit similar advantages. Fluorine substitution often leads to improved lipophilicity and reduced susceptibility to enzymatic degradation, making it a promising candidate for drug development.

The oxetane ring in the molecule adds another layer of complexity and functionality. Oxetanes are known for their stability and ability to act as rigid frameworks in organic synthesis. The substitution at the 3-position of the oxetane ring with a methyl group further modulates the compound's physical and chemical properties. This substitution pattern may influence the compound's solubility, reactivity, and interactions with biological systems.

In terms of synthesis, CAS No. 2229219-24-1 can be prepared through a variety of routes, including nucleophilic substitution reactions or ring-opening polymerizations of oxetane derivatives. Recent advancements in catalytic methods have made it possible to achieve higher yields and better control over stereochemistry during the synthesis process. These developments are expected to facilitate large-scale production of this compound for industrial applications.

The applications of CAS No. 000000000000 are diverse and expanding rapidly with ongoing research. In the pharmaceutical industry, this compound has shown potential as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas such as oncology, infectious diseases, and central nervous system disorders. Its unique structure allows for further functionalization to create libraries of compounds for high-throughput screening.

In agrochemicals, the compound's ability to modulate plant growth and stress responses has been explored in recent studies. Researchers have found that derivatives of this compound can enhance crop resilience against environmental challenges such as drought and salinity without adversely affecting yield. This makes it a valuable addition to sustainable agricultural practices.

The material science sector has also taken interest in this compound due to its potential as a building block for advanced polymers and coatings. The rigid oxetane framework can impart desirable mechanical properties to materials while maintaining flexibility through fluorine substitution.

In conclusion, CAS No. 000000, or CAS No., represents a versatile chemical entity with significant potential across multiple industries. Its unique structure, combined with recent advancements in synthesis techniques and application development, positions it as a key player in future innovations.

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